Cas no 32700-48-4 (Benzene, [(2-cyclohexen-1-yloxy)methyl]-)

Benzene, [(2-cyclohexen-1-yloxy)methyl]- structure
32700-48-4 structure
Product Name:Benzene, [(2-cyclohexen-1-yloxy)methyl]-
CAS No:32700-48-4
MF:C13H16O
MW:188.265543937683
CID:1450757
PubChem ID:10867111
Update Time:2025-04-20

Benzene, [(2-cyclohexen-1-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(2-cyclohexen-1-yloxy)methyl]-
    • cyclohex-2-en-1-yloxymethylbenzene
    • DTXSID50446393
    • [(2-Cyclohexen-1-yloxy)methyl]benzene
    • SCHEMBL2126154
    • DB-200645
    • UBYHKDVMKZGYES-UHFFFAOYSA-N
    • ((cyclohex-2-enyloxy)methyl)benzene
    • 32700-48-4
    • Inchi: 1S/C13H16O/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13/h1,3-5,7-9,13H,2,6,10-11H2
    • InChI Key: UBYHKDVMKZGYES-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CCCC1

Computed Properties

  • Exact Mass: 188.12018
  • Monoisotopic Mass: 188.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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